Cas no 443692-93-1 (quinoline-7-sulfonyl chloride)

Quinoline-7-sulfonyl chloride is a versatile sulfonylation reagent widely used in organic synthesis and pharmaceutical intermediates. Its key advantages include high reactivity as an electrophile, enabling efficient introduction of the sulfonyl group into target molecules. The quinoline backbone enhances stability and selectivity in reactions, making it particularly valuable for constructing complex heterocyclic compounds. It is commonly employed in the synthesis of sulfonamides, sulfonate esters, and other sulfur-containing derivatives. The compound’s well-defined reactivity profile and compatibility with a range of substrates make it a reliable choice for researchers in medicinal chemistry and material science. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.
quinoline-7-sulfonyl chloride structure
quinoline-7-sulfonyl chloride structure
Product Name:quinoline-7-sulfonyl chloride
CAS No:443692-93-1
MF:C9H6ClNO2S
MW:227.667439937592
MDL:MFCD19200224
CID:2827803
PubChem ID:55280760
Update Time:2025-06-07

quinoline-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • quinoline-7-sulfonyl chloride
    • AKOS006336831
    • 7-Quinolinesulfonylchloride
    • MFCD19200224
    • 7-Quinolinesulfonyl chloride
    • EN300-276079
    • CS-0452596
    • GS3103
    • AS-42594
    • SCHEMBL19692951
    • Quinolin-7-sulfonyl chloride
    • 443692-93-1
    • MDL: MFCD19200224
    • Inchi: 1S/C9H6ClNO2S/c10-14(12,13)8-4-3-7-2-1-5-11-9(7)6-8/h1-6H
    • InChI Key: ZSLBTAMFISNVKS-UHFFFAOYSA-N
    • SMILES: ClS(C1C=CC2=CC=CN=C2C=1)(=O)=O

Computed Properties

  • Exact Mass: 226.9807773g/mol
  • Monoisotopic Mass: 226.9807773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 55.4Ų

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